Cas no 63450-87-3 (2-iodoquinoline hydroiodide (1:1))

2-iodoquinoline hydroiodide (1:1) structure
63450-87-3 structure
Product Name:2-iodoquinoline hydroiodide (1:1)
CAS No:63450-87-3
MF:C9H7I2N
MW:382.967526674271
CID:1652354
PubChem ID:113218
Update Time:2025-04-21

2-iodoquinoline hydroiodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-iodoquinoline hydroiodide (1:1)
    • 63450-87-3
    • OSZUJQYITLASPI-UHFFFAOYSA-N
    • DTXSID4069842
    • Quinoline, 2-iodo-, hydriodide (1:1)
    • Quinoline, 2-iodo-, hydriodide
    • Inchi: 1S/C9H6IN.HI/c10-9-6-5-7-3-1-2-4-8(7)11-9;/h1-6H;1H
    • InChI Key: OSZUJQYITLASPI-UHFFFAOYSA-N
    • SMILES: IC1=CC=C2C=CC=CC2=N1.I

Computed Properties

  • Exact Mass: 382.86591
  • Monoisotopic Mass: 382.86679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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